Cas no 1251626-84-2 (ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate)

• Product Name: ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate
• CAS No: 1251626-84-2
• MF: C₂₅H₂₈N₄O₃
• MW: 432.514825820923
• CID: 5403071
• Update Time: 2025-05-19

ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino]benzoate
• ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate

• Inchi： 1S/C25H28N4O3/c1-3-32-25(31)18-9-8-10-19(15-18)28-22-20-12-11-17(2)27-23(20)26-16-21(22)24(30)29-13-6-4-5-7-14-29/h8-12,15-16H,3-7,13-14H2,1-2H3,(H,26,27,28)
• InChI Key： OBPDGJJYLMKWEA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC2C3C(N=CC=2C(N2CCCCCC2)=O)=NC(C)=CC=3)=C1

Computed Properties

• Exact Mass: 432.216
• Monoisotopic Mass: 432.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate

Professional Introduction to Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate (CAS No. 1251626-84-2)

Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1251626-84-2, represents a fusion of heterocyclic chemistry and pharmacophore design, making it a subject of intense research interest.

The molecular structure of Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate is characterized by a benzoate moiety linked to an amino group, which is further connected to a 1,8-naphthyridine core. The presence of an azepane ring at the 3-position of the 1,8-naphthyridine scaffold introduces a significant conformational flexibility, which is often exploited in drug design to optimize binding interactions with biological targets. This structural motif is particularly noteworthy as it combines the electron-deficient nature of the naphthyridine system with the lipophilic characteristics of the benzoate group, creating a potent pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological receptors. The azepane-1-carbonyl substituent plays a crucial role in modulating the compound's binding affinity and selectivity. Studies have shown that this moiety can engage in favorable hydrophobic and hydrogen bonding interactions with specific residues in target proteins, thereby enhancing the compound's efficacy. The 7-methyl group on the 1,8-naphthyridine ring further contributes to the steric and electronic properties of the molecule, influencing its overall pharmacokinetic behavior.

The benzoate component of Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate is another key feature that has been extensively studied. Benzoate derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this context, the benzoate group in our compound can serve as a scaffold for further derivatization, allowing for the exploration of novel analogs with enhanced therapeutic potential. The amino linkage between the benzoate and naphthyridine moieties provides a versatile platform for chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications.

In vitro studies have revealed promising results regarding the biological activity of Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate. Initial screening assays have demonstrated inhibitory effects on various enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with certain receptor families has been observed, indicating potential applications in treating neurological disorders and other diseases.

The synthesis of Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions, cyclization processes, and functional group interconversions. Each step has been meticulously optimized to ensure high yields and purity, making it feasible for large-scale production and further chemical modifications. The synthetic route also highlights the importance of protecting group strategies in maintaining regioselectivity throughout the reaction sequence.

The pharmacokinetic profile of Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate has been evaluated through preclinical studies. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate solubility in both aqueous and organic solvents, facilitating its formulation into various pharmaceutical dosage forms. Metabolic studies indicate that it undergoes biotransformation via multiple pathways, suggesting a complex interaction with enzymatic systems in vivo.

The potential therapeutic applications of Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate are vast and varied. Given its structural complexity and demonstrated biological activity, this compound holds promise as a lead molecule for developing novel therapeutics targeting inflammation-related diseases, cancer metastasis, and neurological disorders. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile before moving into clinical trials.

The integration of advanced technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process for compounds like Ethyl 3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yaml]amino}benzoate. These methodologies allow researchers to rapidly identify promising candidates from large libraries of compounds based on their structural features and predicted binding affinities. The combination of experimental data with computational predictions has significantly enhanced the efficiency of drug discovery programs.

In conclusion，Ethyl 3-{[3-(azepane-l-carbonyl)-7-methyl-l ,8 -naph thy rid ine -4 -ytl ]a mino }be nz o ate (CAS No . l25 l62s -84 -2 ) is a remarkable compound with a unique structural design that offers significant potential in pharmaceutical research . Its multifaceted properties make it an attractive candidate for further development into novel therapeutic agents . As research continues to uncover new biological activities and synthetic strategies , this compound is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.